Cas no 2227706-96-7 ((3R)-3-cycloheptyl-3-hydroxypropanoic acid)

(3R)-3-Cycloheptyl-3-hydroxypropanoic acid is a chiral hydroxy acid featuring a cycloheptyl substituent at the β-position relative to the carboxylic acid group. Its stereospecific (R)-configuration and hydroxyl functionality make it a valuable intermediate in organic synthesis, particularly for the preparation of enantiomerically pure compounds. The cycloheptyl ring enhances lipophilicity, which can be advantageous in medicinal chemistry applications, such as modifying pharmacokinetic properties. The compound’s structural features also lend utility in asymmetric catalysis and the synthesis of complex natural products. Its stability under standard conditions ensures ease of handling and storage, while its reactivity allows for further functionalization at both the hydroxyl and carboxyl groups.
(3R)-3-cycloheptyl-3-hydroxypropanoic acid structure
2227706-96-7 structure
Product Name:(3R)-3-cycloheptyl-3-hydroxypropanoic acid
CAS No:2227706-96-7
MF:C10H18O3
MW:186.248123645782
CID:5965542
PubChem ID:165715359
Update Time:2025-10-24

(3R)-3-cycloheptyl-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-3-cycloheptyl-3-hydroxypropanoic acid
    • 2227706-96-7
    • EN300-1762958
    • Inchi: 1S/C10H18O3/c11-9(7-10(12)13)8-5-3-1-2-4-6-8/h8-9,11H,1-7H2,(H,12,13)/t9-/m1/s1
    • InChI Key: SZYMHLFZNYERQT-SECBINFHSA-N
    • SMILES: O[C@H](CC(=O)O)C1CCCCCC1

Computed Properties

  • Exact Mass: 186.125594432g/mol
  • Monoisotopic Mass: 186.125594432g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 57.5Ų

(3R)-3-cycloheptyl-3-hydroxypropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1762958-0.05g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
0.05g
$1393.0 2023-09-20
Enamine
EN300-1762958-0.1g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
0.1g
$1459.0 2023-09-20
Enamine
EN300-1762958-0.25g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
0.25g
$1525.0 2023-09-20
Enamine
EN300-1762958-0.5g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
0.5g
$1591.0 2023-09-20
Enamine
EN300-1762958-1.0g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
1g
$1658.0 2023-06-03
Enamine
EN300-1762958-2.5g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
2.5g
$3249.0 2023-09-20
Enamine
EN300-1762958-5.0g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
5g
$4806.0 2023-06-03
Enamine
EN300-1762958-10.0g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
10g
$7128.0 2023-06-03
Enamine
EN300-1762958-1g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
1g
$1658.0 2023-09-20
Enamine
EN300-1762958-5g
(3R)-3-cycloheptyl-3-hydroxypropanoic acid
2227706-96-7
5g
$4806.0 2023-09-20

Additional information on (3R)-3-cycloheptyl-3-hydroxypropanoic acid

Recent Advances in the Study of (3R)-3-cycloheptyl-3-hydroxypropanoic acid (CAS: 2227706-96-7)

The compound (3R)-3-cycloheptyl-3-hydroxypropanoic acid (CAS: 2227706-96-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral hydroxy acid derivative is of particular interest due to its potential applications in drug development, especially as a building block for more complex molecules with therapeutic properties. The unique cycloheptyl ring structure combined with the hydroxypropanoic acid moiety offers distinct chemical properties that make it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of (3R)-3-cycloheptyl-3-hydroxypropanoic acid, aiming to improve yield and enantiomeric purity. One notable approach involves asymmetric catalytic hydrogenation, which has shown promising results in producing the desired enantiomer with high selectivity. Researchers have also explored enzymatic methods, leveraging the specificity of certain enzymes to achieve high-purity (3R)-3-cycloheptyl-3-hydroxypropanoic acid, which is critical for its application in chiral drug synthesis.

In addition to synthetic advancements, the biological activity of (3R)-3-cycloheptyl-3-hydroxypropanoic acid has been a subject of investigation. Preliminary in vitro studies suggest that this compound may exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. These findings open up potential avenues for its use in developing anti-inflammatory agents. Furthermore, its structural similarity to certain fatty acid derivatives hints at possible applications in metabolic disorder treatments, although more extensive in vivo studies are required to validate these hypotheses.

The pharmaceutical industry has also shown interest in (3R)-3-cycloheptyl-3-hydroxypropanoic acid as a precursor for more complex drug molecules. Its chiral center and functional groups make it a versatile intermediate in the synthesis of bioactive compounds. Recent patent filings indicate that several pharmaceutical companies are exploring its use in proprietary drug formulations, particularly in areas such as oncology and neurology. These developments underscore the compound's growing importance in drug discovery pipelines.

Despite these promising developments, challenges remain in the large-scale production and application of (3R)-3-cycloheptyl-3-hydroxypropanoic acid. Issues such as cost-effective synthesis, stability under various conditions, and precise biological targeting need to be addressed. Future research directions may include the development of novel synthetic routes, detailed pharmacokinetic studies, and exploration of its mechanism of action at the molecular level. Collaborative efforts between academic researchers and industry partners will be crucial in overcoming these hurdles and fully realizing the potential of this interesting compound.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.